Cas no 138741-54-5 (3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI))

• Product Name: 3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)
• CAS No: 138741-54-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 902379
• Update Time: 2026-04-29

3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleaceticacid,5-(aminomethyl)-(9CI)

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4A^2

Experimental Properties

• PSA: 89.35